2-((4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-methoxyphenyl)ethanone

• IUPAC Name: 2-[[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C27H24N4O3S/c1-3-34-21-14-10-19(11-15-21)31-26(23-16-28-24-7-5-4-6-22(23)24)29-30-27(31)35-17-25(32)18-8-12-20(33-2)13-9-18/h4-16,28H,3,17H2,1-2H3
• InChI Key: KHFJFYQBBVGPEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)C3=CC=C(C=C3)OC)C4=CNC5=CC=CC=C54
• Molecular Formula: C27H24N4O3S
• Molecular Weight: 484.6 g/mol

Description

2-((4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C27H24N4O3S and its molecular weight is 484.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• A study described the synthesis and evaluation of novel triazolylindole derivatives, highlighting their antifungal activity. The synthetic pathway involves the creation of complex compounds through a multi-step reaction, starting from indole derivatives and leading to the target molecules with specific functional groups I. Singh & J. Vedi, 2014.

• Research on antioxidants and anticancer activities identified a series of derivatives, including triazole compounds, for their potential biological activities. The compounds showed significant antioxidant activity and were more cytotoxic against certain cancer cell lines compared to others I. Tumosienė et al., 2020.

• Another study focused on expanding a novel lead targeting Mycobacterium tuberculosis dihydrofolate reductase (DHFR) as antitubercular agents. It synthesized and evaluated a series of ethanone and ethyl carboxylate derivatives for their in vitro activity against the H37Rv strain of Mycobacterium tuberculosis K. Sharma et al., 2019.

Biological Activity

• The synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibited anti-inflammatory activity. This study illustrates the potential pharmaceutical applications of such compounds L. Labanauskas et al., 2004.

• Antifungal agents research developed estrogen-like imidazole and triazole derivatives showing moderate to potent in vitro antifungal activity against Candida species. This work contributes to the ongoing search for effective antifungal agents S. Massa et al., 1992.